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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl tetradecyl ketone, systematically known as 2-hexadecanone, is a long-chain aliphatic
ketone with the chemical formula C1eH320. This document provides a comprehensive technical
overview of its chemical structure, formula, and physicochemical properties. It details an
experimental protocol for its synthesis via the oxidation of 2-hexadecanol and a standard
method for its analysis using gas chromatography-mass spectrometry (GC-MS). Furthermore,
this guide explores the known biological roles of methyl tetradecyl ketone, including its function
as a pheromone and its potential as an anticholesteremic agent. The information is presented
to support research and development activities in various scientific disciplines.

Chemical Structure and Formula

Methyl tetradecyl ketone is a saturated ketone with a carbonyl group located at the second
carbon position of a sixteen-carbon chain.

Chemical Formula: C1eH320[1][2][3][4][5][6][7]
IUPAC Name: Hexadecan-2-one[3][4]
Synonyms: Methyl tetradecyl ketone, 2-Hexadecanone[3][4][5]

Molecular Weight: 240.42 g/mol [1][6]
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CAS Number: 18787-63-8[3][7]

Structural Representation

The chemical structure of methyl tetradecyl ketone can be represented in various formats.

SMILES: CCCCCCCCCCCCCCC(C)=0[1][2][7]

InChl: InChI=1S/C16H320/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16(2)17/h3-15H2,1-2H3[2]

A 2D representation of the chemical structure is provided below.

Caption: 2D structure of Methyl Tetradecyl Ketone.

Physicochemical Properties

A summary of the key physicochemical properties of methyl tetradecyl ketone is presented in

the table below for easy reference.

Property Value Reference(s)
Molecular Formula C16H320 [L1213141151161 71
Molecular Weight 240.42 g/mol [1][6]
White to off-white crystalline
Appearance [8]
flakes
Melting Point 43-45 °C [7119]
Boiling Point 138-140 °C at 2 mmHg [7119]
B Soluble in alcohol; Insoluble in
Solubility
water
CAS Number 18787-63-8 [31[7]
IUPAC Name Hexadecan-2-one [3114]

Experimental Protocols
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Synthesis of Methyl Tetradecyl Ketone via Oxidation of
2-Hexadecanol

This protocol describes the synthesis of methyl tetradecyl ketone from its corresponding
secondary alcohol, 2-hexadecanol, using pyridinium chlorochromate (PCC) as the oxidizing
agent.[10][11][12][13][14]

Materials:

2-Hexadecanol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (CH2Cl2), anhydrous

e Celite® or silica gel

¢ Diethyl ether

e Magnesium sulfate (MgS0Oa4), anhydrous

¢ Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

 Rotary evaporator

« Filtration apparatus

Procedure:

¢ In a round-bottom flask, suspend pyridinium chlorochromate (1.5 equivalents) and Celite® or
silica gel in anhydrous dichloromethane.

 To this stirred suspension, add a solution of 2-hexadecanol (1 equivalent) in anhydrous
dichloromethane in one portion.
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 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

e Upon completion of the reaction, dilute the mixture with diethyl ether.

« Filter the mixture through a pad of silica gel to remove the chromium byproducts. Wash the
filter cake with additional diethyl ether.

o Combine the organic filtrates and wash with a saturated aqueous solution of sodium
bicarbonate, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield the crude methyl tetradecyl ketone.

e The crude product can be further purified by column chromatography on silica gel if
necessary.

Synthesis Workflow

Suspend PCC and Celite® Add 2-Hexadecanol solution Stir at room temperature Dilute with diethyl ether, Wash with NaHCOs (aq) Dry over MgSOs, Column chromatography
in anhydrous CH2Cl2 in anhydrous CH2Cl2 (Monitor by TLC) filter through silica gel and brine concentrate in vacuo (if necessary)

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyl tetradecyl ketone.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol provides a general method for the analysis of methyl tetradecyl ketone using GC-
MS.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)
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» Capillary column (e.g., DB-5ms or equivalent)
GC Conditions (Example):
e Injector Temperature: 250 °C

e Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to
280 °C, and hold for 10 minutes.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
« Injection Mode: Splitless

MS Conditions (Example):

e lon Source Temperature: 230 °C

 |onization Mode: Electron lonization (El) at 70 eV

e Scan Range: m/z 40-500

Procedure:

Prepare a standard solution of methyl tetradecyl ketone in a suitable solvent (e.g., hexane or
dichloromethane).

Inject a known volume of the sample into the GC-MS system.

Acquire the data according to the specified GC-MS conditions.

Identify methyl tetradecyl ketone by its characteristic retention time and mass spectrum,
which includes the molecular ion peak (m/z 240.4) and specific fragmentation patterns.

Biological Roles and Significance

Methyl tetradecyl ketone has been identified in various biological contexts, playing roles as a
semiochemical and exhibiting potential pharmacological activity.
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Pheromonal Activity

Methyl tetradecyl ketone has been identified as a component of the sex pheromone in certain
insect species, such as the scarab beetle Hoplia equina.[15] In some snake species, long-
chain methyl ketones, including those of similar chain length to methyl tetradecyl ketone, have
been found to act as nonvolatile sex pheromones, facilitating chemical communication for
mating.[2][16]

Anticholesteremic Potential

Studies have indicated that 2-hexadecanone may act as an anticholesteremic agent, capable
of significantly reducing serum cholesterol levels.[8][15] This suggests a potential role in the
modulation of cholesterol biosynthesis or metabolism. While the precise mechanism is not fully
elucidated, it is hypothesized to involve the inhibition of key enzymes in the cholesterol
synthesis pathway.
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Biological Functions of Methyl Tetradecyl Ketone
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Caption: Biological roles of methyl tetradecyl ketone.

Conclusion

Methyl tetradecyl ketone is a well-characterized long-chain ketone with defined chemical and
physical properties. Standard organic synthesis and analytical techniques are readily
applicable to this compound. Its presence and function in biological systems as a pheromone
and its potential as a cholesterol-lowering agent make it a molecule of interest for further
research in chemical ecology, drug discovery, and metabolic studies. This guide provides a
foundational resource for scientists and researchers working with or interested in methyl

tetradecyl ketone.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b131148?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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